Cas no 1805310-56-8 (Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1805310-56-8
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4848741
• Update Time: 2025-11-01

Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C10H10F2INO2/c1-2-16-9(15)4-6-3-8(13)7(5-14-6)10(11)12/h3,5,10H,2,4H2,1H3
• InChI Key： HNGNRZCVJNDXSP-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OCC)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate

Comprehensive Overview of Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1805310-56-8)

Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1805310-56-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it invaluable for developing novel therapeutics and crop protection agents. Researchers are particularly interested in its potential applications in drug discovery and precision agriculture, aligning with current trends toward sustainable and targeted solutions.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate. Fluorine atoms, known for their ability to enhance metabolic stability and bioavailability, are frequently incorporated into drug candidates. This compound’s difluoromethyl group offers distinct advantages in modulating electronic and steric properties, a feature highly sought after in medicinal chemistry. Additionally, the iodo substituent provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In the context of agrochemical innovation, Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate is explored for its role in developing next-generation pesticides. With increasing global emphasis on sustainable farming and reduced environmental impact, researchers are leveraging fluorinated pyridines to design compounds with higher efficacy and lower toxicity. This aligns with searches for eco-friendly agrochemicals and green chemistry solutions, topics frequently queried in scientific databases and AI-driven research tools.

From a synthetic perspective, the compound’s ethyl acetate moiety enhances solubility and facilitates purification, streamlining laboratory-scale and industrial production. Its stability under various reaction conditions makes it a reliable building block for high-throughput screening and combinatorial chemistry. These attributes are critical for accelerating drug development pipelines, a recurring theme in pharmaceutical forums and patent literature.

Recent publications highlight the compound’s utility in kinase inhibitor design, a hot topic in oncology research. Kinases are key targets for cancer therapy, and the pyridine scaffold is a common feature in many FDA-approved kinase inhibitors. The iodopyridine segment of this molecule allows for precise modifications, enabling researchers to fine-tune selectivity and potency. This resonates with frequent searches for cancer drug intermediates and targeted therapy advancements.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. Fluorinated pyridines are increasingly studied for their ability to cross the blood-brain barrier, addressing challenges in treating neurological disorders. Queries like “fluorinated CNS drugs” or “pyridine-based neurotherapeutics” reflect this trend, further emphasizing the relevance of CAS No. 1805310-56-8 in cutting-edge research.

Quality control and analytical characterization of Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate are also critical discussion points. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods are frequently searched by chemists and quality assurance professionals, underscoring the compound’s role in analytical chemistry workflows.

In summary, Ethyl 5-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1805310-56-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a key player in addressing contemporary challenges in drug discovery and sustainable chemistry. As research continues to evolve, this compound is poised to remain at the forefront of innovation, answering pressing questions in science and industry.